N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide

• IUPAC Name: N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C17H16N2O2/c1-10-4-7-16-15(8-10)19-17(21-16)13-6-5-11(2)14(9-13)18-12(3)20/h4-9H,1-3H3,(H,18,20)
• InChI Key: ARAYCOGROSHASC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)C)NC(=O)C
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide, also known as MMB-FUBINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. This compound belongs to the class of indazole-based synthetic cannabinoids and is structurally similar to other compounds such as AB-FUBINACA and ADB-FUBINACA. MMB-FUBINACA was first identified in Japan in 2015 and has since been detected in various other countries, including the United States and Europe.

Mechanism of Action

The mechanism of action of N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide is similar to that of other synthetic cannabinoids. This compound binds to the CB1 and CB2 receptors in the brain, which leads to the activation of various signaling pathways. This activation results in the release of neurotransmitters such as dopamine and serotonin, which are responsible for producing the psychoactive effects of cannabinoids.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids. These effects include increased heart rate, blood pressure, and body temperature, as well as changes in mood, perception, and cognition. Studies have also shown that this compound can induce seizures and respiratory depression, which can be life-threatening in some cases.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide in laboratory experiments include its high potency, which allows for the study of the effects of synthetic cannabinoids at lower concentrations. However, the limitations of using this compound include its potential for producing adverse effects, which can complicate the interpretation of experimental results. Additionally, the use of this compound in laboratory experiments requires strict adherence to safety protocols to minimize the risk of exposure.

Future Directions

There are several future directions for research on N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide and other synthetic cannabinoids. These include the development of new synthetic cannabinoids with improved safety profiles and the study of the long-term effects of synthetic cannabinoid use on human health. Additionally, there is a need for further research on the pharmacokinetics and metabolism of this compound to better understand its effects on the human body.

Synthesis Methods

The synthesis of N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide involves the reaction of 5-methyl-1,3-benzoxazole-2-carboxylic acid with 2-methyl-5-nitrophenylacetic acid in the presence of a reducing agent such as tin(II) chloride. The resulting intermediate is then treated with a base such as potassium carbonate to yield the final product. The synthesis of this compound is relatively straightforward and can be carried out using standard laboratory equipment.

Scientific Research Applications

N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide has been used extensively in scientific research to study the effects of synthetic cannabinoids on the human body. This compound has been shown to have a high affinity for the CB1 and CB2 receptors in the brain, which are responsible for mediating the psychoactive effects of cannabinoids. Studies have also shown that this compound has a greater potency than other synthetic cannabinoids such as JWH-018 and AB-FUBINACA.